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Compound of Interest

Compound Name: 5-(N,N-Dibenzylglycyl)salicylamide

Cat. No.: B193105

Essential Safety and Handling Guide for 5-(N,N-
Dibenzylglycyl)salicylamide

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-(N,N-Dibenzylglycyl)salicylamide. The following
procedures are designed to ensure safe handling, use, and disposal of this compound.

Chemical Identifier:

Compound Name 5-(N,N-Dibenzylglycyl)salicylamide
CAS Number 30566-92-8

Molecular Formula C23H22N203[1][2]

Molecular Weight 374.4 g/mol [1]

Immediate Safety Precautions

Based on data for structurally similar compounds, 5-(N,N-Dibenzylglycyl)salicylamide should
be handled as a hazardous substance. The primary hazards include:

o Harmful if swallowed (H302)

o Causes skin irritation (H315)
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» Causes serious eye irritation (H319)
e May cause respiratory irritation (H335)[3]
Emergency First Aid:

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[3]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3][4]

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is essential to minimize exposure. The following table
summarizes the required PPE for handling 5-(N,N-Dibenzylglycyl)salicylamide.
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Body Part Required PPE Standard/Specification

Chemical-resistant gloves
Hands (e.g., Nitrile rubber). Gloves ASTM D6978 / EN374

must be inspected prior to use.

Safety glasses with side-
shields or goggles. A face

Eyes/Face ) ) OSHA approved / EN166][5]
shield should be used if there

is a splash hazard.[5]

Impermeable, long-sleeved
Body laboratory coat or gown that N/A

closes in the back.[6]

A NIOSH/MSHA or European
Standard EN 149 approved
Respiratory respirator is required if NIOSH/MSHA or EN 149
handling powders outside of a approved
containment system (e.g.,

fume hood).

Closed-toe shoes. Shoe
covers may be necessary

Feet ) N/A
depending on the scale of

work.[6]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:
o Ensure a safety shower and eye wash station are readily accessible.[3]

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[3]

o Assemble all necessary equipment and reagents before handling the compound.

o Clearly label all containers with the chemical name and hazard symbols.
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e Handling:

o

Don all required PPE before entering the handling area.

[¢]

Avoid direct contact with the compound.[3]

[¢]

Avoid inhalation of dust or aerosols.[3]

[e]

Do not eat, drink, or smoke in the laboratory area.[4]

o

Use spark-proof tools and explosion-proof equipment if necessary.[7]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[3]

o Remove and properly dispose of contaminated gloves and other disposable PPE.
o Clean the work area and any equipment used.

Disposal Plan

Proper disposal of 5-(N,N-Dibenzylglycyl)salicylamide and its waste is critical to prevent
environmental contamination.

e Solid Waste:

o Collect surplus and non-recyclable 5-(N,N-Dibenzylglycyl)salicylamide in a designated,
sealed, and clearly labeled container.[8]

o Contaminated materials such as gloves, paper towels, and weighing boats should be
disposed of as hazardous waste in the same designated container.[3]

e Liquid Waste:

o Solutions containing 5-(N,N-Dibenzylglycyl)salicylamide should be collected in a
labeled, sealed container for hazardous liquid waste.
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o Do not discharge into drains or sewer systems.[3][8]

o Empty Containers:
o Triple-rinse empty containers with a suitable solvent.[8]
o The rinsate should be collected and disposed of as hazardous liquid waste.[8]

o After rinsing, puncture the container to prevent reuse and dispose of it according to
institutional guidelines.[8]

e Final Disposal:

o All waste must be disposed of through a licensed professional waste disposal service.[8]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 5-(N,N-
Dibenzylglycyl)salicylamide in a laboratory setting.
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Safe Handling Workflow for 5-(N,N-Dibenzylglycyl)salicylamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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